Cas no 1806173-62-5 (3-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride)

• Product Name: 3-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride
• CAS No: 1806173-62-5
• MF: C₇H₅ClF₃NO₄S
• MW: 291.632110357285
• CID: 4814839
• Update Time: 2025-05-26

3-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride

• Inchi： 1S/C7H5ClF3NO4S/c1-3-5(13)6(17(8,14)15)4(2-12-3)16-7(9,10)11/h2,13H,1H3
• InChI Key： LVVLXCUXDKWZMX-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CN=C(C)C=1O)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 368
• XLogP3: 2.7
• Topological Polar Surface Area: 84.9

Additional information on 3-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride

Introduction to 3-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1806173-62-5)

3-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806173-62-5, represents a class of pyridine derivatives that are particularly valued for their structural versatility and potential biological activity. The presence of multiple functional groups, including a hydroxyl group, a methyl group, a trifluoromethoxy group, and a sulfonyl chloride moiety, makes this molecule a versatile intermediate in the synthesis of various pharmacologically relevant compounds.

The sulfonyl chloride functional group in this molecule is particularly noteworthy, as it is a well-known reagent in organic synthesis that facilitates the introduction of sulfonamide derivatives. Sulfonamides are a vast class of compounds that have demonstrated efficacy in treating a wide range of diseases, including bacterial infections, cancer, and inflammatory disorders. The trifluoromethoxy group further enhances the electronic properties of the molecule, potentially influencing its metabolic stability and binding affinity to biological targets. This combination of features makes 3-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have indicated that pyridine derivatives with similar structural motifs can interact with various enzymes and receptors, making them attractive candidates for therapeutic intervention. For instance, the hydroxyl group in this molecule could participate in hydrogen bonding interactions with biological targets, while the electron-withdrawing nature of the trifluoromethoxy group may enhance binding affinity. These insights have guided the design of novel synthetic strategies aimed at optimizing the pharmacological properties of this class of compounds.

In the context of drug development, the synthesis of 3-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride has been refined through multi-step organic transformations. Key synthetic steps include nucleophilic substitution reactions, protecting group strategies, and sulfonation processes. The efficiency and scalability of these synthetic routes are critical for large-scale production, which is essential for preclinical and clinical studies. Researchers have also explored catalytic methods to improve yields and reduce byproduct formation, aligning with green chemistry principles.

The potential applications of 3-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride extend beyond traditional pharmaceuticals. In agrochemical research, pyridine derivatives have been investigated for their role as intermediates in the synthesis of pesticides and herbicides. The unique electronic properties conferred by the trifluoromethoxy group may enhance the bioactivity and environmental stability of these agrochemicals. Furthermore, the compound’s ability to undergo further functionalization makes it a valuable building block for exploring new chemical entities.

Current research efforts are focused on expanding the chemical space explored by this compound class. Techniques such as combinatorial chemistry and high-throughput screening are being employed to identify novel derivatives with enhanced potency and selectivity. The integration of machine learning algorithms into drug discovery pipelines has also accelerated the identification of promising candidates for further optimization. These advancements underscore the importance of 3-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride as a key intermediate in modern medicinal chemistry.

The safety profile of 3-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride is another critical consideration in its application. While sulfonyl chlorides can be reactive under certain conditions, proper handling protocols ensure their safe use in laboratory settings. Studies on related compounds have provided insights into their metabolic pathways and potential side effects, which can inform dosing regimens and therapeutic strategies. As with any chemical entity used in research or industrial applications, rigorous testing is essential to ensure both efficacy and safety.

Looking ahead, the continued exploration of 3-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-4-sulfonyl chloride holds promise for several emerging fields within medicine and chemistry. The development of next-generation therapeutics often relies on innovative molecular architectures that leverage functional groups like those present in this compound. Additionally, advancements in synthetic methodologies may enable more efficient production processes, reducing costs and environmental impact. The collaborative efforts of chemists, biologists, and pharmacologists will be crucial in realizing these goals.